Cas no 34122-54-8 (7,8-diazatetracyclo[3.3.0.02,4.03,6]oct-7-ene)

• Product Name: 7,8-diazatetracyclo[3.3.0.02,4.03,6]oct-7-ene
• CAS No: 34122-54-8
• MF: C₆H₆N₂
• MW: 106.125240802765
• CID: 918762
• PubChem ID: 141874
• Update Time: 2025-04-19

7,8-diazatetracyclo[3.3.0.02,4.03,6]oct-7-ene Chemical and Physical Properties

Names and Identifiers

• 7,8-diazatetracyclo[3.3.0.02,4.03,6]oct-7-ene
• 7,8-Diazatetracyclo(3.3.0.02,4.03,6)oct-7-ene
• DTXSID40955661
• 34122-54-8
• 7,8-Diazatetracyclo[3.3.0.0~2,4~.0~3,6~]oct-7-ene

• Inchi： 1S/C6H6N2/c7-5-2-1-3(2)6(8-7)4(1)5/h1-6H
• InChI Key： RSYZGKVRUPWTSX-UHFFFAOYSA-N
• SMILES： N1C2C3C(C4C2C43)N=1

Computed Properties

• Exact Mass: 106.05318
• Monoisotopic Mass: 106.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• Density: 4.4
• Boiling Point: 149.7°C at 760 mmHg
• Flash Point: 35.5°C
• PSA: 24.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Azo compounds